Cas no 88475-91-6 (Benzoic acid, 4-(1-pyrenylcarbonyl)-)

• Product Name: Benzoic acid, 4-(1-pyrenylcarbonyl)-
• CAS No: 88475-91-6
• MF: C₂₄H₁₄O₃
• MW: 350.366166591644
• CID: 631314
• PubChem ID: 14205058
• Update Time: 2025-04-19

Benzoic acid, 4-(1-pyrenylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-pyrenylcarbonyl)-
• 4-(pyrene-1-carbonyl)benzoic acid
• SCHEMBL10534461
• 88475-91-6
• DTXSID30557395

• Inchi： 1S/C24H14O3/c25-23(17-6-8-18(9-7-17)24(26)27)20-13-11-16-5-4-14-2-1-3-15-10-12-19(20)22(16)21(14)15/h1-13H,(H,26,27)
• InChI Key： DLHIMCRXEFDCTP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)O)=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 350.094294304g/mol
• Monoisotopic Mass: 350.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 54.4Ų